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  4. (3S,7S,16R)-16-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaen-18-one
(3S,7S,16R)-16-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaen-18-one (3S,7S,16R)-16-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaen-18-one
Brand Name: Vulcanchem
CAS No.: 29611-03-8
VCID: VC0190519
InChI: InChI=1S/C17H14O6/c1-20-10-6-11-14(8-4-5-21-17(8)22-11)15-13(10)7-2-3-9(18)12(7)16(19)23-15/h4-6,8-9,17-18H,2-3H2,1H3/t8-,9-,17+/m0/s1
SMILES: COC1=C2C3=C(C(CC3)O)C(=O)OC2=C4C5C=COC5OC4=C1
Molecular Formula: C17H14O6
Molecular Weight: 314.29 g/mol

(3S,7S,16R)-16-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaen-18-one

CAS No.: 29611-03-8

Natural Products

VCID: VC0190519

Molecular Formula: C17H14O6

Molecular Weight: 314.29 g/mol

(3S,7S,16R)-16-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaen-18-one - 29611-03-8

CAS No. 29611-03-8
Product Name (3S,7S,16R)-16-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaen-18-one
Molecular Formula C17H14O6
Molecular Weight 314.29 g/mol
IUPAC Name (3S,7R,16S)-16-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaen-18-one
Standard InChI InChI=1S/C17H14O6/c1-20-10-6-11-14(8-4-5-21-17(8)22-11)15-13(10)7-2-3-9(18)12(7)16(19)23-15/h4-6,8-9,17-18H,2-3H2,1H3/t8-,9-,17+/m0/s1
Standard InChIKey WYIWLDSPNDMZIT-IRWWLHRVSA-N
Isomeric SMILES COC1=C2C3=C([C@H](CC3)O)C(=O)OC2=C4[C@@H]5C=CO[C@@H]5OC4=C1
SMILES COC1=C2C3=C(C(CC3)O)C(=O)OC2=C4C5C=COC5OC4=C1
Canonical SMILES COC1=C2C3=C(C(CC3)O)C(=O)OC2=C4C5C=COC5OC4=C1
Synonyms aflatoxicol
aflatoxicol, (1R-(1alpha,6aalpha,9aalpha))-isomer
aflatoxin R
PubChem Compound 104744
Last Modified Nov 11 2021
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